ethyl 4-[(N-benzoylglycyl)amino]benzoate

• IUPAC Name: ethyl 4-[(2-benzamidoacetyl)amino]benzoate
• InChI: InChI=1S/C18H18N2O4/c1-2-24-18(23)14-8-10-15(11-9-14)20-16(21)12-19-17(22)13-6-4-3-5-7-13/h3-11H,2,12H2,1H3,(H,19,22)(H,20,21)
• InChI Key: XVBOCNWXPPIEKE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CNC(=O)C2=CC=CC=C2
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol

Description

Ethyl 4-[(N-benzoylglycyl)amino]benzoate, also known as ethyl N-benzoyl-L-phenylalaninate, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is a derivative of the amino acid phenylalanine and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of ethyl 4-[(N-benzoylglycyl)amino]benzoate 4-[(N-benzoylglycyl)amino]benzoate is not fully understood. However, it has been suggested that this compound may exert its effects by modulating various signaling pathways in the body. For example, it has been shown to inhibit the activity of protein kinase C (PKC), which plays a key role in cell proliferation and survival. It has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which regulates cellular energy homeostasis.
Biochemical and Physiological Effects:
Ethyl 4-[(N-benzoylglycyl)amino]benzoate has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. In addition, it has been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the major advantages of using ethyl 4-[(N-benzoylglycyl)amino]benzoate 4-[(N-benzoylglycyl)amino]benzoate in lab experiments is its potential as a drug candidate for the treatment of various diseases. It has been extensively studied and has shown promising results in animal models. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on ethyl 4-[(N-benzoylglycyl)amino]benzoate 4-[(N-benzoylglycyl)amino]benzoate. One area of research is in the development of new drugs based on this compound. It has shown potential as a drug candidate for the treatment of various diseases, and further research is needed to optimize its pharmacological properties. Another area of research is in the elucidation of its mechanism of action. The exact signaling pathways that are modulated by this compound are not fully understood, and further research is needed to clarify this. Finally, there is a need for research on the safety and toxicity of this compound in humans, as well as its potential interactions with other drugs.
In conclusion, ethyl 4-[(N-benzoylglycyl)amino]benzoate 4-[(N-benzoylglycyl)amino]benzoate is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. It has been extensively studied for its potential as a drug candidate for the treatment of various diseases, and has shown promising results in animal models. Further research is needed to optimize its pharmacological properties, elucidate its mechanism of action, and evaluate its safety and toxicity in humans.

Synthesis Methods

Ethyl 4-[(N-benzoylglycyl)amino]benzoate can be synthesized by various methods. One of the most common methods involves the reaction of ethyl 4-[(N-benzoylglycyl)amino]benzoate 4-aminobenzoate with N-benzoyl-L-phenylalanine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethyl 4-[(N-benzoylglycyl)amino]benzoateaminopyridine (DMAP). This reaction results in the formation of ethyl 4-[(N-benzoylglycyl)amino]benzoate 4-[(N-benzoylglycyl)amino]benzoate with a yield of around 60-70%.

Scientific Research Applications

Ethyl 4-[(N-benzoylglycyl)amino]benzoate has been extensively studied for its potential applications in various fields. One of the major areas of research is in the development of new drugs. This compound has been shown to have potential as a drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has been found to exhibit anti-tumor activity by inducing apoptosis in cancer cells and inhibiting angiogenesis. In addition, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.